Cas no 2361749-09-7 (N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361749-09-7
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 5413609
• PubChem ID: 145896423
• Update Time: 2025-07-15

N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(N-methylacetamido)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26576866
• Z1492404939
• 2361749-09-7
• N-[4-[Acetyl(methyl)amino]phenyl]-1-prop-2-enoylpiperidine-4-carboxamide
• N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C18H23N3O3/c1-4-17(23)21-11-9-14(10-12-21)18(24)19-15-5-7-16(8-6-15)20(3)13(2)22/h4-8,14H,1,9-12H2,2-3H3,(H,19,24)
• InChI Key： VFGGNNVLNBWMOK-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC2=CC=C(N(C(C)=O)C)C=C2)=O)CC1

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.8±55.0 °C(Predicted)
• pka: 13.93±0.70(Predicted)

Additional information on N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Introduction to N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361749-09-7)

N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2361749-09-7, represents a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly its piperidine and phenyl rings, contribute to its unique pharmacological properties, which are being explored for various therapeutic applications.

The molecular structure of N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is characterized by a complex arrangement of functional groups. The presence of an acetylmethylamino group on the phenyl ring and a conjugated system involving the piperidine ring and the enone moiety (1-oxo-2-propenyl) suggests potential interactions with biological targets. These interactions are crucial for understanding the compound's mechanism of action and its potential therapeutic benefits.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide has emerged as a promising candidate in this context. Studies have shown that this compound can interact with specific enzymes and receptors, leading to alterations in cellular signaling pathways. These findings are particularly relevant in the context of recent research that highlights the importance of targeting these pathways for the treatment of chronic diseases.

The synthesis of N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the acetylmethylamino group and the enone moiety into the piperidine framework necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce this compound on a larger scale for further studies.

One of the key aspects of studying N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is its potential as a lead compound for drug discovery. By modifying its structure, researchers can explore analogs that may exhibit enhanced potency or selectivity. Computational modeling and high-throughput screening techniques are being employed to identify such derivatives efficiently. These approaches leverage the power of computational chemistry to predict the biological activity of new compounds before they are synthesized, significantly reducing the time and cost associated with drug development.

Evaluation of the pharmacokinetic properties of N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is essential for determining its suitability as a therapeutic agent. Studies have focused on assessing its solubility, stability, metabolic degradation, and distribution within biological systems. Understanding these properties helps in predicting how the compound will behave in vivo and informs decisions about dosing regimens and potential side effects. Recent advancements in analytical techniques have provided researchers with powerful tools to characterize these pharmacokinetic parameters accurately.

The toxicological profile of N-[4-(Acetylmethylamino)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is another critical area of investigation. Preclinical studies are conducted to assess its safety profile by evaluating acute toxicity, chronic exposure effects, and potential long-term health risks. These studies involve both in vitro assays using cell cultures and in vivo experiments using animal models. The results from these studies provide valuable insights into the compound's safety margins and inform decisions about whether it can proceed to clinical trials.

In conclusion, N-[4-(Acetylmethylamino)phenyl]-1-(1-oxyloxypropenylethylene)piperidinecarboxamide (CAS No. 2361749_09_7) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique chemical features make it an attractive candidate for further exploration as a therapeutic agent. Ongoing studies are focused on elucidating its mechanism of action, optimizing its synthesis, evaluating its pharmacokinetic properties, and assessing its safety profile. These efforts are part of a broader effort to develop novel treatments for various diseases by leveraging advances in chemical biology and drug discovery technologies.